Cas no 184763-26-6 (21(R)-Hydroxy Montelukast)

• Product Name: 21(R)-Hydroxy Montelukast
• CAS No: 184763-26-6
• MF: C₃₅H₃₆NO₄SCl
• MW: 602.18264
• CID: 114368
• Update Time: 2025-10-20

21(R)-Hydroxy Montelukast Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneaceticacid,1-[[[(1R,3R)-1-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-hydroxy-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]-
• 21(R)-Hydroxy Montelukast
• 21(R)-HYDROXY MONTELUKAST ,YELLOW SOLID
• Cyclopropaneaceticacid,1-[[[(1R,3R)-1-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-hydr...
• Cyclopropaneaceticacid,1-[[[(1R,3R)-1-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-hydroxy-3-[2-(1-hydroxy-1-methyleth
• Montelukast M5b
• [R-[R*,R*-(E)]]-1-[[[1-[3-[2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-3-hydroxy-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]-cyclopropaneacetic Aci
• [R-[R*,R*-(E)]]-1-[[[1-[3-[2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-3-hydroxy-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]-cyclopropaneacetic Acid

• Inchi： InChI=1S/C35H36ClNO4S/c1-34(2,41)29-9-4-3-8-28(29)31(38)20-32(42-22-35(16-17-35)21-33(39)40)25-7-5-6-23(18-25)10-14-27-15-12-24-11-13-26(36)19-30(24)37-27/h3-15,18-19,31-32,38,41H,16-17,20-22H2,1-2H3,(H,39,40)/b14-10+/t31-,32-/m1/s1
• InChI Key： CHRNGXJVKOMERP-FPUIOERCSA-N
• SMILES： ClC1C=CC2C=CC(/C=C/C3C=CC=C(C=3)[C@@H](C[C@H](C3=CC=CC=C3C(C)(C)O)O)SCC3(CC(=O)O)CC3)=NC=2C=1

Computed Properties

• Exact Mass: 601.20500

Experimental Properties

• Melting Point: 76-81°C
• PSA: 115.95000
• LogP: 8.43890

Additional information on 21(R)-Hydroxy Montelukast

21(R)-Hydroxy Montelukast: A Comprehensive Overview

The compound with CAS No. 184763-26-6, commonly referred to as 21(R)-Hydroxy Montelukast, is a derivative of the well-known drug montelukast, which is widely used in the treatment of asthma and allergic rhinitis. Montelukast itself is a cysteinyl leukotriene receptor antagonist, and its hydroxy derivative, 21(R)-Hydroxy Montelukast, has garnered significant attention in recent years due to its potential therapeutic applications and unique pharmacological properties.

Montelukast works by inhibiting the action of leukotrienes, inflammatory mediators that play a crucial role in asthma and other inflammatory diseases. The hydroxylation at the 21st position of montelukast, as seen in 21(R)-Hydroxy Montelukast, introduces a new stereochemistry that may influence the compound's bioavailability, efficacy, and safety profile. Recent studies have explored the stereochemical effects of this modification, suggesting that the R configuration at the 21st position could enhance the compound's ability to target specific receptors or improve its metabolic stability.

One of the most promising areas of research involving 21(R)-Hydroxy Montelukast is its potential application in treating refractory asthma. Traditional therapies often fail to provide adequate relief for patients with severe asthma, leading researchers to investigate novel compounds like this derivative. Preclinical studies have demonstrated that 21(R)-Hydroxy Montelukast exhibits enhanced anti-inflammatory properties compared to its parent compound, making it a strong candidate for further clinical development.

In addition to its therapeutic potential, 21(R)-Hydroxy Montelukast has also been studied for its pharmacokinetic properties. Researchers have found that the hydroxylation at the 21st position may improve the compound's solubility and absorption, leading to better bioavailability. This is particularly important for drugs intended for oral administration, as improved absorption can enhance therapeutic efficacy while reducing side effects.

Another area of interest is the compound's safety profile. While montelukast has been associated with rare but serious side effects, including psychiatric events, early studies suggest that 21(R)-Hydroxy Montelukast may exhibit a more favorable safety profile. This is attributed to its altered pharmacokinetics and potentially reduced off-target effects.

The development of 21(R)-Hydroxy Montelukast also highlights the importance of stereochemistry in drug design. The stereochemical modification at the 21st position not only alters the compound's physical properties but also influences its interaction with biological systems. This underscores the need for further research into stereochemical effects on drug efficacy and safety.

Looking ahead, the future of 21(R)-Hydroxy Montelukast lies in its potential to address unmet medical needs in respiratory diseases. With ongoing clinical trials and continued research into its mechanisms of action, this compound could pave the way for more effective and safer treatments for millions of patients worldwide.